Cas no 2098079-21-9 (3-Azido-1-(2-ethoxybenzyl)azetidine)

• Product Name: 3-Azido-1-(2-ethoxybenzyl)azetidine
• CAS No: 2098079-21-9
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 4775390
• Update Time: 2025-05-21

3-Azido-1-(2-ethoxybenzyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-(2-ethoxybenzyl)azetidine
• 3-azido-1-[(2-ethoxyphenyl)methyl]azetidine
• 3-Azido-1-(2-ethoxybenzyl)azetidine

• Inchi： 1S/C12H16N4O/c1-2-17-12-6-4-3-5-10(12)7-16-8-11(9-16)14-15-13/h3-6,11H,2,7-9H2,1H3
• InChI Key： YBXJMFUGOBJSFD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CN1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 232.13241115 g/mol
• Monoisotopic Mass: 232.13241115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.8
• Molecular Weight: 232.28

Additional information on 3-Azido-1-(2-ethoxybenzyl)azetidine

3-Azido-1-(2-Ethoxybenzyl)Azetidine: A Comprehensive Overview

3-Azido-1-(2-Ethoxybenzyl)Azetidine (CAS No. 2098079-21-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and development. The molecule consists of an azetidine ring, a four-membered cyclic amine, substituted with an azide group at the 3-position and a 2-ethoxybenzyl group at the 1-position. This combination of functional groups makes it a versatile building block for various chemical transformations.

The azide group (-N₃) is a reactive moiety that plays a crucial role in click chemistry, particularly in the formation of triazoles through the Huisgen cycloaddition reaction. This property has been exploited in the synthesis of bioactive molecules and materials with tailored functionalities. The 2-ethoxybenzyl group, on the other hand, introduces aromaticity and solubility-enhancing properties, making it suitable for applications in medicinal chemistry.

Recent studies have highlighted the potential of 3-Azido-1-(2-Ethoxybenzyl)Azetidine as a precursor for constructing complex molecular architectures. For instance, researchers have employed this compound in the synthesis of peptidomimetics and macrocyclic compounds, which are valuable in drug discovery efforts. The ability to modify both the azide and benzyl groups provides chemists with a high degree of flexibility in designing molecules with desired pharmacokinetic profiles.

In terms of synthesis, 3-Azido-1-(2-Ethoxybenzyl)Azetidine can be prepared via various routes, including nucleophilic substitution and cycloaddition reactions. These methods are efficient and scalable, making them suitable for both academic research and industrial applications. The compound's stability under mild reaction conditions further enhances its utility in multi-step synthesis workflows.

From a biological standpoint, 3-Azido-1-(2-Ethoxybenzyl)Azetidine has shown promise as a substrate for enzymatic transformations. Its reactivity with cytochrome P450 enzymes has been investigated, providing insights into its metabolic fate and potential toxicity profiles. Such studies are critical for evaluating its suitability as a lead compound in drug development programs.

The integration of click chemistry principles with traditional organic synthesis techniques has opened new avenues for utilizing 3-Azido-1-(2-Ethoxybenzyl)Azetidine in materials science. For example, this compound has been used as a monomer in the preparation of stimuli-responsive polymers, which have applications in drug delivery systems and sensors.

In conclusion, 3-Azido-1-(2-Ethoxybenzyl)Azetidine (CAS No. 2098079-21-9) is a multifaceted compound that continues to find new applications across diverse scientific disciplines. Its unique combination of functional groups, reactivity, and versatility positions it as an invaluable tool for researchers seeking to advance the frontiers of chemical science.